2,4-Dichlorotoluene
2,4-Dichlorotoluene
2,4-dichlorotoluene is a clear colorless liquid. (NTP, 1992)
2,4-Dichlorotoluene is a dichlorobenzene.
2,4-Dichlorotoluene is a dichlorobenzene.
Brand Name:
Vulcanchem
CAS No.:
95-73-8
VCID:
VC0165549
InChI:
InChI=1S/C7H6Cl2/c1-5-2-3-6(8)4-7(5)9/h2-4H,1H3
SMILES:
CC1=C(C=C(C=C1)Cl)Cl
Molecular Formula:
C7H6Cl2
Molecular Weight:
161.03 g/mol
2,4-Dichlorotoluene
CAS No.: 95-73-8
Reference Standards
VCID: VC0165549
Molecular Formula: C7H6Cl2
Molecular Weight: 161.03 g/mol
CAS No. | 95-73-8 |
---|---|
Product Name | 2,4-Dichlorotoluene |
Molecular Formula | C7H6Cl2 |
Molecular Weight | 161.03 g/mol |
IUPAC Name | 2,4-dichloro-1-methylbenzene |
Standard InChI | InChI=1S/C7H6Cl2/c1-5-2-3-6(8)4-7(5)9/h2-4H,1H3 |
Standard InChIKey | FUNUTBJJKQIVSY-UHFFFAOYSA-N |
Impurities | Typical analysis for 2,4-dichlorotoluene is >99% 2,4-dichlorotoluene, <0.2% 4-chlorotoluene, <0.3% 2,5-dichlorotoluene, <0.1% 2,6-dichlorotoluene, <0.4% 3,4-dichlorotoluene. |
SMILES | CC1=C(C=C(C=C1)Cl)Cl |
Canonical SMILES | CC1=C(C=C(C=C1)Cl)Cl |
Boiling Point | 385 to 387 °F at 760 mm Hg (NTP, 1992) 201.0 °C 201 °C @ 760 mm Hg at 101.3kPa: 200 °C |
Colorform | Colorless liquid |
Density | 1.2498 (NTP, 1992) 1.2476 @ 20 °C/20 °C 1.25 g/cm³ Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.02 |
Flash Point | 199 °F, open cup 87 °C c.c. |
Melting Point | 7.7 °F (NTP, 1992) -13.5 °C |
Physical Description | 2,4-dichlorotoluene is a clear colorless liquid. (NTP, 1992) COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. |
Description | 2,4-dichlorotoluene is a clear colorless liquid. (NTP, 1992) 2,4-Dichlorotoluene is a dichlorobenzene. |
Solubility | INSOL IN WATER Solubility in water, g/100ml at 20 °C: (very poor) |
Synonyms | 2,4-Dichloro-1-methylbenzene |
Vapor Density | Relative vapor density (air = 1): 5.56 |
Vapor Pressure | 0.46 mmHg 0.458 mm Hg at 25 °C Vapor pressure, kPa at 50 °C: 0.4 |
PubChem Compound | 7254 |
Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume